Cas no 1251687-74-7 (7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide)

7-Hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide is a thienopyridine-based carboxamide derivative with potential applications in medicinal chemistry and drug development. Its unique structure combines a thienopyridine core with a substituted phenylcarboxamide moiety, conferring distinct physicochemical properties. The compound features a 7-hydroxy group and a 4-methoxy-2-methylphenyl substitution, which may enhance its binding affinity to biological targets. The presence of the 5-oxo functionality and methyl group at the 4-position contributes to its stability and potential metabolic resistance. This scaffold shows promise as a pharmacophore for designing enzyme inhibitors or receptor modulators, particularly in therapeutic areas requiring selective molecular interactions. Its balanced lipophilicity, influenced by the methoxy and methyl substituents, suggests favorable membrane permeability for potential bioactive applications.

7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide structure

1251687-74-7 structure

Product Name:7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide

CAS No:1251687-74-7

MF:C₁₇H₁₆N₂O₄S

MW:344.384943008423

CID:6490785

Update Time:2025-07-02

7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

- 7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide
- 7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide
- Inchi： 1S/C17H16N2O4S/c1-9-8-10(23-3)4-5-11(9)18-16(21)13-14(20)15-12(6-7-24-15)19(2)17(13)22/h4-8,20H,1-3H3,(H,18,21)
- InChI Key： XNIZLZVJXYVWNX-UHFFFAOYSA-N
- SMILES： C12C=CSC=1C(O)=C(C(NC1=CC=C(OC)C=C1C)=O)C(=O)N2C

7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-8938-2μmol	7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide	1251687-74-7	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-8938-1mg	7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide	1251687-74-7	1mg	$54.0	2023-09-10
Life Chemicals	F3406-8938-2mg	7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide	1251687-74-7	2mg	$59.0	2023-09-10

7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Additional information on 7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide

Comprehensive Overview of 7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide (CAS No. 1251687-74-7)

The compound 7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide, identified by its CAS No. 1251687-74-7, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a thienopyridine core and a carboxamide moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific biological targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in drug discovery and personalized medicine. 7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide aligns with this trend, as its multi-functional groups offer versatility in binding to proteins and receptors. This has led to its exploration in areas such as anti-inflammatory and anti-cancer research, where precise molecular interactions are critical.

The synthesis of CAS No. 1251687-74-7 involves intricate organic chemistry techniques, including cyclization and amide coupling reactions. Its hydroxy and methoxy substituents contribute to its solubility and bioavailability, which are key factors in drug development. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity, ensuring it meets the stringent standards required for preclinical studies.

From an industrial perspective, 7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader shift toward eco-friendly pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary studies suggest that its thienopyridine scaffold may interact with pathways implicated in conditions like Alzheimer's and Parkinson's diseases. This has sparked discussions in academic forums and search queries related to neuroprotective agents and central nervous system (CNS) therapeutics.

In summary, 7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide (CAS No. 1251687-74-7) represents a compelling example of modern medicinal chemistry. Its diverse applications, from drug discovery to sustainable manufacturing, highlight its relevance in addressing current scientific and industrial challenges. As research progresses, this compound is likely to remain a focal point for innovation in the life sciences.